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Compound of Interest

Compound Name: MOPS-d15

Cat. No.: B12303388

Researchers and scientists handling MOPS-d15 (3-(N-Morpholino)propanesulfonic Acid-d15)
must adhere to proper disposal procedures to ensure laboratory safety and environmental
compliance. While MOPS-d15 is a deuterated form of the common buffering agent MOPS, its
disposal generally follows the same guidelines as its non-deuterated counterpart. The
deuteration does not typically alter the chemical's hazardous properties for disposal, but it is
crucial to handle all laboratory waste with care and in accordance with institutional and
regulatory standards.

Immediate Safety and Handling

Before disposal, it is essential to handle MOPS-d15 with appropriate personal protective
equipment (PPE). This includes wearing chemical-resistant gloves, safety goggles, and a lab
coat. In case of a spill, the material should be carefully swept up or vacuumed to avoid dust
formation and placed in a suitable, labeled container for disposal. For larger spills, it is
advisable to alert emergency responders and prevent the spillage from entering drains or water
courses.

Disposal Procedures for MOPS-d15

The disposal of MOPS-d15 and solutions containing it should always be conducted in
accordance with local, state, and federal regulations. Chemical waste generators are
responsible for determining if the waste is classified as hazardous.

Step-by-Step Disposal Guide:
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» Waste Identification and Segregation:

o Determine if the MOPS-d15 waste is mixed with other hazardous chemicals. If so, it must
be treated as hazardous waste.

o Segregate MOPS-d15 waste from other chemical waste streams to avoid unintended
reactions.

Containerization:

o Place solid MOPS-d15 waste in a clean, dry, and sealable container.

o For solutions containing MOPS-d15, use a designated and clearly labeled waste
container.

Labeling:

o Clearly label the waste container with "MOPS-d15 Waste" and include any other
chemicals present in the mixture.

Storage:

o Store the waste container in a designated, well-ventilated area away from incompatible
materials.

Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
professional waste disposal service to arrange for pickup and disposal.

o Do not pour MOPS-d15 solutions down the drain unless explicitly permitted by your local
regulations and EHS office.

Quantitative Data Summary

While specific quantitative data for MOPS-d15 disposal is not readily available, the following
table summarizes key physical and safety information for MOPS, which is chemically similar.
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Property Value Source
Molecular Weight 224.35 g/mol (for MOPS-d15)

pH No data available

Melting Point 277 °C/530.6 °F

Water Solubility Very soluble in water

Flash Point 116 °C/240.8 °F

Experimental Protocols

No specific experimental protocols for the disposal of MOPS-d15 were cited in the search
results. The disposal process is a standard laboratory safety procedure rather than a distinct

experiment.

MOPS-d15 Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of MOPS-d15 waste.
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Waste Generation & Assessment
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Caption: Logical workflow for the proper disposal of MOPS-d15.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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